Cas no 884497-51-2 (N-2-(4-Methoxyphenyl)ethyl-2-propanamine Hydrochloride)

• Product Name: N-2-(4-Methoxyphenyl)ethyl-2-propanamine Hydrochloride
• CAS No: 884497-51-2
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• MDL: MFCD05863687
• CID: 858944
• PubChem ID: 3487592
• Update Time: 2025-10-28

N-2-(4-Methoxyphenyl)ethyl-2-propanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-Methoxyphenethyl)propan-2-amine
• N-(4-Methoxyphenethyl)-2-propanamine
• N-[2-(4-methoxyphenyl)ethyl]propan-2-amine
• N-[2-(4-methoxyphenyl)ethyl]propan-2-amine(SALTDATA: HCl)
• VS-06723
• N-(4-Methoxyphenethyl)isopropylamine
• SCHEMBL254573
• CS-0274539
• EN300-32784
• 2-[3-[bis(1-methylethyl)amino]-1-phenylpropyl]-4-methylphenol hydrobromide [( inverted exclamation markA)Tolterodine hydrobromide]
• C78532
• 884497-51-2
• DTXSID70392944
• CHEMBRDG-BB 5535468
• [2-(4-methoxyphenyl)ethyl](propan-2-yl)amine
• AKOS000234891
• N-2-(4-Methoxyphenyl)ethyl-2-propanamine Hydrochloride

• MDL： MFCD05863687
• Inchi： 1S/C12H19NO/c1-10(2)13-9-8-11-4-6-12(14-3)7-5-11/h4-7,10,13H,8-9H2,1-3H3
• InChI Key： RUFDGSSUOBSVBG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CCNC(C)C

Computed Properties

• Exact Mass: 193.14700
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 280.6±15.0 °C at 760 mmHg
• Flash Point: 116.1±9.8 °C
• PSA: 21.26000
• LogP: 2.62660
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-2-(4-Methoxyphenyl)ethyl-2-propanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on N-2-(4-Methoxyphenyl)ethyl-2-propanamine Hydrochloride

N-2-(4-Methoxyphenyl)ethyl-2-propanamine Hydrochloride (CAS No. 884497-51-2): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-2-(4-Methoxyphenyl)ethyl-2-propanamine Hydrochloride (CAS No. 884497-51-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique chemical structure and potential therapeutic applications. This compound, often referred to as Methoxetamine Hydrochloride, is a derivative of the arylcyclohexylamine class of compounds, which includes well-known substances such as ketamine and phencyclidine. The chemical formula of N-2-(4-Methoxyphenyl)ethyl-2-propanamine Hydrochloride is C₁₆H₂₃NO₂·HCl, and it has a molecular weight of approximately 303.81 g/mol.

The structure of N-2-(4-Methoxyphenyl)ethyl-2-propanamine Hydrochloride consists of a substituted phenyl ring attached to an ethylamine group, which is further linked to a tert-butylamine moiety. The presence of the methoxy group on the phenyl ring imparts additional stability and lipophilicity to the molecule, which may influence its pharmacological properties. The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it suitable for various pharmaceutical applications.

In recent years, N-2-(4-Methoxyphenyl)ethyl-2-propanamine Hydrochloride has been studied for its potential as an analgesic and anesthetic agent. Research has shown that this compound exhibits potent analgesic effects similar to those of ketamine but with a longer duration of action. This property makes it a promising candidate for the management of chronic pain conditions where traditional analgesics may be less effective or have undesirable side effects.

Clinical trials have also explored the use of N-2-(4-Methoxyphenyl)ethyl-2-propanamine Hydrochloride in the treatment of depression and anxiety disorders. Preliminary studies suggest that this compound may have rapid antidepressant effects, potentially due to its ability to modulate glutamate receptors in the brain. However, further research is needed to fully understand the mechanisms underlying these effects and to determine the safety and efficacy of this compound in clinical settings.

The pharmacokinetic properties of N-2-(4-Methoxyphenyl)ethyl-2-propanamine Hydrochloride have been extensively studied. It has been found to have good oral bioavailability and a relatively long half-life, which may contribute to its prolonged therapeutic effects. Additionally, the compound is metabolized primarily by cytochrome P450 enzymes in the liver, with major metabolites being excreted via urine and feces.

In terms of safety, N-2-(4-Methoxyphenyl)ethyl-2-propanamine Hydrochloride has been generally well-tolerated in preclinical studies, with no significant toxicological concerns reported at therapeutic doses. However, as with any new drug candidate, careful monitoring for potential side effects and interactions is essential during clinical development.

The potential applications of N-2-(4-Methoxyphenyl)ethyl-2-propanamine Hydrochloride extend beyond pain management and mental health disorders. Ongoing research is investigating its use in neuroprotective therapies for conditions such as stroke and traumatic brain injury. The compound's ability to modulate glutamate receptors may help reduce neuronal damage and improve recovery outcomes in these conditions.

In conclusion, N-2-(4-Methoxyphenyl)ethyl-2-propanamine Hydrochloride (CAS No. 884497-51-2) is a promising compound with a unique chemical structure and a wide range of potential therapeutic applications. Its analgesic, anesthetic, and antidepressant properties make it an exciting area of research in medicinal chemistry. As more studies are conducted, it is likely that this compound will continue to play a significant role in the development of novel treatments for various medical conditions.